Cas no 956705-82-1 ((2S)-2-(2-ethoxyphenyl)formamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2-ethoxyphenyl)formamido-3-methylbutanoic acid
• CAS No: 956705-82-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD08483769
• CID: 5606412
• PubChem ID: 2302914
• Update Time: 2025-10-30

(2S)-2-(2-ethoxyphenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(2-ethoxybenzoyl)-
• (2S)-2-(2-ethoxyphenyl)formamido-3-methylbutanoic acid

• MDL： MFCD08483769
• Inchi： 1S/C14H19NO4/c1-4-19-11-8-6-5-7-10(11)13(16)15-12(9(2)3)14(17)18/h5-9,12H,4H2,1-3H3,(H,15,16)(H,17,18)/t12-/m0/s1
• InChI Key： NLRQXJDJAMCDTH-LBPRGKRZSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC=C1OCC

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 462.4±30.0 °C(Predicted)
• pka: 3.76±0.10(Predicted)

Additional information on (2S)-2-(2-ethoxyphenyl)formamido-3-methylbutanoic acid

(2S)-2-(2-Ethoxyphenyl)Formamido-3-Methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 956705-82-1, known as (2S)-2-(2-ethoxyphenyl)formamido-3-methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and potential biological activities. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of (2S)-formamido-3-methylbutanoic acid is notable for its chiral center at the second carbon atom, which imparts stereochemical specificity. The presence of the ethoxyphenyl group introduces aromaticity and enhances the molecule's stability. Recent studies have highlighted the importance of such substituents in modulating the physical and chemical properties of organic compounds. For instance, researchers have explored how the ethoxyphenyl group influences the solubility and bioavailability of similar molecules in drug delivery systems.

Synthesis of (2S)-formamido-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the desired stereochemistry at the chiral center. The introduction of the ethoxyphenyl group is often accomplished through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The biological activity of (2S)-formamido-3-methylbutanoic acid has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for therapeutic applications. For example, in vitro assays have shown that it can effectively inhibit key enzymes involved in metabolic pathways associated with chronic diseases such as diabetes and cardiovascular disorders. These findings underscore its potential as a lead compound in drug discovery programs.

In addition to its pharmacological applications, (2S)-formamido-3-methylbutanoic acid has also found utility in materials science. Its unique combination of functional groups allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have utilized this compound to synthesize self-healing polymers and stimuli-responsive hydrogels, which hold great promise for applications in tissue engineering and drug delivery systems.

The environmental impact of (2S)-formamido-3-methylbutanoic acid has also been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it may be environmentally benign when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, (2S)-formamido strong>-3-methyl, with CAS No. 956705-82-1, is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthesis techniques and biological studies, positions it as a valuable tool in both academic research and industrial applications. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and medicine.